Cas no 124770-85-0 (1,2-Cyclobutanedimethanol,3-(6-amino-9H-purin-9-yl)-, (1R,2S,3S)-rel-)

1,2-Cyclobutanedimethanol,3-(6-amino-9H-purin-9-yl)-, (1R,2S,3S)-rel- Properties

Names and Identifiers

• 1,2-Cyclobutanedimethanol,3-(6-amino-9H-purin-9-yl)-, (1R,2S,3S)-rel-
• (+/-)-9-<(1β,2α,3β)-2,3-bis(hydroxymethyl)-1-cyclobutyl>adenine
• CYCLOBUT A
• [(1S,2R,3S)-3-(6-amino-9H-purin-9-yl)cyclobutane-1,2-diyl]dimethanol
• [3-(6-amino-9H-purin-9-yl)cyclobutane-1,2-diyl]dimethanol
• 1,2-Cyclobutanedimethanol, 3-(6-amino-9H-purin-9-yl)-, (1alpha,2beta,3alpha)-(+-)-
• 9-(2,3-Bis(hydroxymethyl)-1-cyclobutyl)adenine
• Carbocyclic oxetanocin A
• Carboxetanocin A
• C-Oxt-A
• Cyclobut-A
• Cyclobutyl-A
• 126187-01-7
• SCHEMBL8537235
• 1,2-Cyclobutanedimethanol, 3-(6-amino-9H-purin-9-yl)-, (1a,2b,3a)-, (+/-)
• C-oxetanocin A
• 1,2-Cyclobutanedimethanol, 3-(6-amino-9H-purin-9-yl)-, (1S,2R,3R)-
• (R)-Cyclobutyl-A
• [(1S,2R,3R)-3-(6-aminopurin-9-yl)-2-(hydroxymethyl)cyclobutyl]methanol
• ((1S,2R,3R)-3-(6-Amino-9H-purin-9-yl)cyclobutane-1,2-diyl)dimethanol
• 124770-85-0
• SQ-33,242
• DTXSID50155099
• 1,2-Cyclobutanedimethanol, 3-(6-amino-9H-purin-9-yl)-, (1S,2R,3R)-rel-
• CHEMBL23571
• +Expand

• InChIKey： PYJIWOQTJHPDAK-BWZBUEFSSA-N
• Inchi： InChI=1S/C11H15N5O2/c12-10-9-11(14-4-13-10)16(5-15-9)8-1-6(2-17)7(8)3-18/h4-8,17-18H,1-3H2,(H2,12,13,14)/t6-,7-,8-/m1/s1
• SMILES： OC[C@H]1C[C@@H](N2C=NC3=C(N=CN=C23)N)[C@@H]1CO

Computed Properties

• Exact Mass: 249.123
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 249.123
• Heavy Atom Count: 18
• Complexity: 305
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Topological Polar Surface Area: 110A^2

Experimental Properties

• LogP: 0.15150
• Refractive Index: 1.842
• Boiling Point: 563.707°C at 760 mmHg
• Flash Point: 294.72°C
• Density: 1.775